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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B2752707 Get Quote

Essential Safety and Handling Guide for
SJ000291942
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling, storage, and

disposal of SJ000291942, a potent activator of the canonical bone morphogenetic protein

(BMP) signaling pathway. Adherence to these guidelines is essential to ensure a safe

laboratory environment and prevent accidental exposure.

Hazard Identification and Personal Protective
Equipment (PPE)
SJ000291942 is a research chemical and should be handled with caution. While a

comprehensive toxicological profile is not available, it is prudent to treat this compound as

potentially hazardous.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2752707?utm_src=pdf-interest
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2752707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Not required under normal conditions of use

with adequate ventilation. If dusts are

generated, a NIOSH-approved particulate

respirator is recommended.

Physical and Chemical Properties
A summary of the key physical and chemical properties of SJ000291942 is provided below.

Property Value Source

Chemical Name
2-(4-ethylphenoxy)-N-(4-fluoro-

3-nitrophenyl)-acetamide
[1]

CAS Number 425613-09-8 [1]

Molecular Formula C₁₆H₁₅FN₂O₄ [1]

Molecular Weight 318.3 g/mol [1]

Appearance Crystalline solid

Purity ≥98% [1]

Solubility
DMSO: 30 mg/mLDMF: 30

mg/mL

Storage Temperature -20°C

Handling and Storage
Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b2752707?utm_src=pdf-body
https://www.caymanchem.com/product/29904/sj000291942
https://www.caymanchem.com/product/29904/sj000291942
https://www.caymanchem.com/product/29904/sj000291942
https://www.caymanchem.com/product/29904/sj000291942
https://www.caymanchem.com/product/29904/sj000291942
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2752707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with eyes, skin, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is -20°C.

Accidental Release and Disposal Plan
Accidental Release:

Spill: Wear appropriate PPE. For small spills, absorb with an inert material (e.g., vermiculite,

sand) and place in a suitable container for disposal. For large spills, dike the area to prevent

spreading and contact environmental services.

Ventilation: Ensure adequate ventilation.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow to enter drains or waterways.

Experimental Protocols and Signaling Pathway
SJ000291942 activates the canonical BMP signaling pathway. The simplified workflow for a

typical in vitro experiment and the signaling pathway are outlined below.

Experimental Workflow:
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Preparation Treatment Analysis
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Experimental workflow for in vitro studies with SJ000291942.

Signaling Pathway:
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Canonical BMP signaling pathway activated by SJ000291942.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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